Cas no 65112-88-1 (Ethyl 2-oxo-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate)

• Product Name: Ethyl 2-oxo-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate
• CAS No: 65112-88-1
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• MDL: MFCD00030214
• CID: 1011764
• PubChem ID: 372101
• Update Time: 2025-06-09

Ethyl 2-oxo-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL OXO(2-OXO-2,3-DIHYDRO-1H-INDOL-3-YL)ACETATE
• ethyl 2-oxo-2-(2-oxoindolin-3-yl)acetate
• ETHYL 2-OXO-3-INDOLINEGLYOXYLATE
• ethyl oxindole-3-glyoxalate
• ethyl2-oxo-2-(2-oxoindolin-3-yl)acetate
• HMS2885G04
• EN300-28921
• AKOS001425731
• SMR000529088
• NSC-646976
• ethyl 2-oxo-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate
• MLS000756829
• ethyl 2-oxo-2-(2-oxo-1,3-dihydroindol-3-yl)acetate
• CS-0244701
• AB00691282-02
• SB65642
• UXGCSFRJKPEYBN-UHFFFAOYSA-N
• 65112-88-1
• Ethyl oxindole-3-glyoxylate
• Z235363037
• DA-03917
• SCHEMBL8971019
• CHEMBL1569713
• AKOS016903755
• NSC646976
• ethyl 2-oxoindoline-3-glyoxylate
• G35624
• NCI60_016240
• Ethyl 2-oxo-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate

• MDL： MFCD00030214
• Inchi： 1S/C12H11NO4/c1-2-17-12(16)10(14)9-7-5-3-4-6-8(7)13-11(9)15/h3-6,9H,2H2,1H3,(H,13,15)
• InChI Key： UXGCSFRJKPEYBN-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(=O)OCC)=O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.5Ų

Additional information on Ethyl 2-oxo-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate

Comprehensive Overview of Ethyl 2-oxo-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate (CAS No. 65112-88-1)

Ethyl 2-oxo-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate, with the CAS number 65112-88-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring an indole core, is pivotal in the synthesis of bioactive molecules. Its unique structure, combining an ethyl acetate moiety with a 2,3-dihydro-1H-indole scaffold, makes it a versatile intermediate in medicinal chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and inflammatory pathways.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and applications. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates. For instance, its role in enantioselective synthesis aligns with the growing demand for sustainable and efficient synthetic methods. Laboratories worldwide are optimizing protocols to enhance the yield and purity of Ethyl 2-oxo-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate, ensuring its compatibility with high-throughput screening platforms.

One of the most searched questions about this compound revolves around its solubility and stability under various conditions. Studies confirm that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and ethanol, which is critical for its handling in industrial settings. Additionally, its thermal stability has been tested to ensure safe storage and transportation, addressing concerns raised by regulatory bodies. These properties make it a reliable candidate for large-scale applications in pharmaceutical manufacturing.

Another hot topic is the compound's potential in cancer research. Preliminary studies suggest that derivatives of Ethyl 2-oxo-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate may exhibit anti-proliferative effects against certain tumor cell lines. This has sparked interest in its mechanism of action, particularly its interaction with kinase enzymes and apoptosis pathways. While further validation is needed, these findings align with the broader shift toward targeted therapy in oncology.

From a synthetic chemistry perspective, the compound's reaction kinetics and byproduct formation are frequently discussed in academic forums. Optimizing its synthesis to minimize waste and energy consumption resonates with the principles of green chemistry, a trending topic in scientific communities. Researchers are also investigating its use in multicomponent reactions, which are prized for their atom economy and efficiency.

In conclusion, Ethyl 2-oxo-2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate (CAS No. 65112-88-1) is a compound of immense scientific and industrial relevance. Its applications span drug development, material science, and biocatalysis, making it a subject of ongoing research. As advancements in computational chemistry and automated synthesis continue, this compound is poised to play an even greater role in addressing global health and environmental challenges.